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Compound of Interest |

2-Bromo-3-methoxyphenacyl
Compound Name:
bromide

CAS No.: 1427431-36-4

Cat. No.: B3039974

. J

Technical Guide for Drug Development & Chemical
Synthesis[1]
Part 1: Chemical Identity & Scope of Analysis[1]

Editorial Note on Nomenclature: The term "2-Bromo-3-methoxyphenacyl bromide" is a non-
standard hybrid name. In chemical nomenclature, "phenacyl bromide" implies an

-bromine on the acetyl group.[1] The prefix "2-Bromo" usually refers to this same

-position in IUPAC naming (2-bromoacetophenone), while "3-methoxy" refers to the meta-
position on the benzene ring.[1]

Target Compound: 2-Bromo-1-(3-methoxyphenyl)ethan-1-one[1][2]

Common Synonym: 3'-Methoxyphenacyl bromide[1][2][3][4][5]

CAS Number: 5000-65-7[1][3][6]

Molecular Formula:

[1]31[6]

Molecular Weight: 229.07 g/mol [1][6]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3039974?utm_src=pdf-interest
https://www.benchchem.com/product/b3039974?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vonoprazan
https://en.wikipedia.org/wiki/Vonoprazan
https://en.wikipedia.org/wiki/Vonoprazan
https://www.chemrio.com/shop/product/2-bromo-3-methoxyacetophenone-3-methoxyphenacyl-bromide-2-bromo-1-3-methoxyphenyl-ethanone-3-bromoacetyl-anisole-2-bromo-3-methoxyacetophenone-2-bromo-1-3-methoxyphenyl-ethanone-59510
https://en.wikipedia.org/wiki/Vonoprazan
https://www.chemrio.com/shop/product/2-bromo-3-methoxyacetophenone-3-methoxyphenacyl-bromide-2-bromo-1-3-methoxyphenyl-ethanone-3-bromoacetyl-anisole-2-bromo-3-methoxyacetophenone-2-bromo-1-3-methoxyphenyl-ethanone-59510
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://www.fishersci.ca/shop/products/2-bromo-3-methoxyacetophenone-98-thermo-scientific/p-7080952
https://www.fishersci.co.uk/shop/products/2-bromo-3-methoxyacetophenone-97-thermo-scientific/10695582
https://en.wikipedia.org/wiki/Vonoprazan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://en.wikipedia.org/wiki/Vonoprazan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://en.wikipedia.org/wiki/Vonoprazan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

This guide focuses on CAS 5000-65-7, a potent alkylating agent and lachrymator used

frequently as an intermediate in the synthesis of heterocycles (e.g., indoles, imidazoles) and

pharmaceutical targets.[1]

Part 2: GHS Hazard Classification (29 CFR

1910.1200)[1]

The core hazard of 3'-methoxyphenacyl bromide stems from its high electrophilicity.[1] It is an

-haloketone, a class of compounds historically used as chemical warfare agents (tear gas) due
to their ability to alkylate sensory nerve receptors.[1]

Summary of Hazards

Hazard Category GHS Class H-Code Hazard Statement
) Causes severe skin
Skin
) o Category 1B H314 burns and eye
Corrosion/Irritation
damage.[1][5]
Causes serious eye
Serious Eye Damage Category 1 H318 damage (irreversible).
[1]
o Harmful if swallowed.
Acute Toxicity (Oral) Category 4 H302
[11[5]
STOT - Single May cause respiratory
Category 3 H335 T
Exposure irritation.[1]
Extremely irritating to
] eyes and mucous
Special Hazard Lachrymator N/A

membranes at low

concentrations.[1]

Decision Logic: Hazard Cascade

The following diagram illustrates the logical flow from chemical structure to biological hazard,

necessitating specific GHS classifications.
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Figure 1: Structural basis of GHS classification.[1] The

-bromine confers alkylating potential, leading to TRPAL activation (lachrymation) and tissue
necrosis (corrosion).[1]

Part 3: Toxicological Mechanisms & Causality[1]
The Lachrymatory Mechanism (TRPA1 Activation)

Unlike simple acids that burn via proton donation, phenacyl bromides act as irreversible
electrophiles.[1]

» Target: The Transient Receptor Potential Ankyrin 1 (TRPAL) cation channel, located on
nociceptive (pain-sensing) neurons.[1]
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e Mechanism: The

-carbon of the phenacyl bromide undergoes nucleophilic attack by the thiol (-SH) group of
cysteine residues within the TRPAL channel.[1]

e Result: This covalent modification locks the channel open, causing a massive influx of

ions.[1] The brain interprets this signal as intense burning pain, triggering the lachrymatory
reflex (tearing) and blepharospasm (eyelid closure).[1]

Corrosivity & Cytotoxicity

The same alkylation mechanism applies to general cellular proteins.[1] Upon contact with skin
or eyes, the compound rapidly alkylates membrane proteins, leading to:

 Disruption of cellular integrity.[1]
» Coagulative necrosis (tissue death).[1]

» Delayed healing due to the persistence of the alkylated adducts.[1]

Part 4: Safe Handling & Containment Strategy

Trustworthiness Protocol: Safety relies on Engineering Controls first, followed by PPE.[1] Do
not rely solely on a fume hood if the sash is compromised.[1]

Engineering Controls[1]

o Primary Barrier: All weighing and manipulation must occur inside a certified chemical fume
hood operating at face velocity >100 fpm.[1]

e Secondary Containment: Use a spill tray inside the hood to contain the powder.[1]

o Balance Enclosure: If a balance is not available inside the hood, use a portable ductless
enclosure or transfer the solid in a tared, closed vial.[1]

Personal Protective Equipment (PPE) Matrix
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PPE Type Specification Rationale

Standard nitrile offers short-

o ) term splash protection.[1]
) Nitrile (Double layer) or Silver ) ) )
Gloves (Primary) Shicld® Silver Shield (laminate)
ie
prevents permeation of

organobromides.[1]

Safety glasses are insufficient.
[1] Goggles seal the eyes

Eye Protection Chemical Goggles )
against lachrymatory vapors.

[1]

Required only if working
) ) outside a hood (e.qg., spill
Respiratory Full-face Respirator (OV/AG) )
cleanup).[1] Cartridges:

Organic Vapor/Acid Gas.[1]

Chemical-resistant apron
Body Lab Coat + Apron recommended for large scale
(>10g) handling.[1]

Decontamination & Waste Protocol

The "Quench” Principle: To neutralize a phenacyl bromide, you must destroy the electrophilic
site using a soft nucleophile.[1]

e Decon Solution: 10% Sodium Thiosulfate (
) or a mixture of Ethanol/Water/Ammonia.[1]
e Reaction:
[1]
 Validation: The lachrymatory effect disappears rapidly upon successful quenching.[1]

Experimental Workflow: Synthesis & Handling

The following diagram outlines a self-validating workflow to minimize exposure risks.
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Figure 2: Operational workflow.[1] Critical control points (Weighing, Quenching) are confined
within the engineering control zone to prevent lachrymator release.

Part 5: Emergency Response
o Eye Contact:

o Immediate Action: Flush with water for 15 minutes. Do not rub eyes (this exacerbates
corneal abrasion).[1]

o Medical: Seek immediate ophthalmological consult. Mention "Alkylating Agent Injury.”
e Skin Contact:

o Immediate Action: Drench with water.[1] Remove contaminated clothing carefully (cut off if
necessary to avoid pulling over face).[1]

o Neutralization: Wash with soap and water.[1] Do not use ethanol (may enhance
absorption).[1]

e Inhalation:
o Immediate Action: Move to fresh air. If breathing is difficult, administer oxygen.[1]
o Observation: Monitor for delayed pulmonary edema (fluid in lungs) for 24 hours.
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irritants and proalgesic agents.[1] Cell, 124(6), 1269-1282.[1] (Mechanistic grounding for
lachrymatory effect).

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS) 29 CFR 1910.1200.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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